2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide

• IUPAC Name: 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide
• InChI: InChI=1S/C12H16ClN3O2/c13-9-3-1-2-8(6-9)4-5-16-12(18)10(14)7-11(15)17/h1-3,6,10H,4-5,7,14H2,(H2,15,17)(H,16,18)
• InChI Key: YGCMFXWWELOTAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)C(CC(=O)N)N
• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol

Description

2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide, also known as ACEB, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. ACEB is a type of amide that is synthesized through a multi-step process involving the reaction of 3-chlorophenylacetic acid with ethylenediamine and butyric anhydride.

Mechanism of Action

The mechanism of action of 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects:
2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has also been shown to have antitumor effects, as it has been shown to inhibit the growth of cancer cells in vitro. In addition, 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been shown to increase the yield and quality of crops when used as a plant growth regulator.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide in lab experiments is its relatively low cost and ease of synthesis. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of using 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide in lab experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide. One area of interest is the development of 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide-based drugs for the treatment of chronic pain and inflammation-related diseases. Another area of interest is the development of 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide-based pesticides and plant growth regulators for use in agriculture. Additionally, further research is needed to fully understand the mechanism of action of 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide and its potential applications in environmental science.

Synthesis Methods

The synthesis of 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide involves the reaction of 3-chlorophenylacetic acid with ethylenediamine and butyric anhydride. The reaction occurs in three steps, with the first step being the formation of an amide intermediate, followed by the addition of butyric anhydride, and finally, the removal of the protecting group. The resulting product is a white crystalline powder with a melting point of 138-140°C.

Scientific Research Applications

2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation-related diseases. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has also been studied for its potential use as an antitumor agent, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been studied for its potential use as a plant growth regulator, as it has been shown to increase the yield and quality of crops. 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has also been studied for its potential use as a pesticide, as it has been shown to have insecticidal and fungicidal properties.
In environmental science, 2-amino-N-[2-(3-chlorophenyl)ethyl]butanediamide has been studied for its potential use as a water treatment agent, as it has been shown to have the ability to remove heavy metals from contaminated water.